N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide
• InChI: InChI=1S/C15H17NO2/c1-10(16-15(17)11-6-4-7-11)14-9-12-5-2-3-8-13(12)18-14/h2-3,5,8-11H,4,6-7H2,1H3,(H,16,17)
• InChI Key: KOLLWTFUWLKQDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=CC=CC=C2O1)NC(=O)C3CCC3
• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol

Description

N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide, also known as AB-FUBINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent psychoactive effects. It was first synthesized in 2012 and has since been used extensively in scientific research to investigate the mechanism of action and physiological effects of synthetic cannabinoids.

Mechanism of Action

N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily found in the brain. It binds to the receptor with high affinity and activates downstream signaling pathways, leading to the psychoactive effects associated with synthetic cannabinoids.
Biochemical and Physiological Effects
N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide has been shown to produce a range of biochemical and physiological effects in animal models and in vitro studies. These include alterations in neurotransmitter release, changes in gene expression, and modulation of immune function. It has also been shown to have potent analgesic properties, making it a potential candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide in lab experiments is its potency and selectivity for the CB1 receptor, making it a useful tool for investigating the physiological effects of synthetic cannabinoids. However, its psychoactive effects can also be a limitation, as it may interfere with behavioral assays and make it difficult to interpret results.

Future Directions

There are many potential future directions for research involving N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide. One area of interest is investigating its potential as a therapeutic agent for the treatment of chronic pain, as well as other conditions such as anxiety and depression. Another area of interest is exploring the potential of N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide as a tool for investigating the role of the endocannabinoid system in various physiological processes. Additionally, further research is needed to fully understand the long-term effects of synthetic cannabinoids on the brain and other organs.

Synthesis Methods

The synthesis of N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide involves the reaction of cyclobutanecarboxylic acid with 1-(2-benzofuran-2-yl)ethylamine in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using chromatography techniques to obtain the pure compound.

Scientific Research Applications

N-[1-(1-benzofuran-2-yl)ethyl]cyclobutanecarboxamide has been used extensively in scientific research to investigate the mechanism of action and physiological effects of synthetic cannabinoids. It has been shown to bind to the CB1 receptor in the brain, causing a range of psychoactive effects such as altered perception, mood, and cognition.